402-51-7

(4-(Trifluoromethyl)phenyl)magnesium bromide

Usually In Stock

• CAS RN:
• 402-51-7

• Formula:
• C7H4BrF3Mg

• InChI:
• InChI=1S/C7H4F3.BrH.Mg/c8-7(9,10)6-4-2-1-3-5-6;;/h2-5H;1H;/q-1;;+2/p-1

• InChIKey:
• HTUYHICLOWMUIN-UHFFFAOYSA-M

• (4-(Trifluoromethyl)phenyl)magnesium bromide is a useful research compound. Its molecular formula is C7H4BrF3Mg and its molecular weight is 249.31 g/mol. The purity is usually 95%.

Photochlor

In Stock

• CAS RN:
• 149402-51-7

• Formula:
• C39H48N4O4

• InChI:
• InChI=1S/C39H48N4O4/c1-8-10-11-12-15-47-24(7)36-22(5)30-17-29-21(4)26(13-14-35(45)46)38(42-29)27-16-34(44)37-23(6)31(43-39(27)37)18-32-25(9-2)20(3)28(40-32)19-33(36)41-30/h17-19,21,24,26,42,44H,8-16H2,1-7H3,(H,45,46)/t21-,24?,26-/m0/s1

• InChIKey:
• RBLODCJRUDEMCI-AMPGYZHFSA-N

• HPPH is a chlorin that acts as a photosensitizer in photodynamic therapy (PDT) when stimulated with light at 655 nm. When administered systemically, HPPH accumulates in tumor cells and, when stimulated with light in the presence of oxygen, reactive oxygen species (ROS) are generated, leading to necrosis within the tumor. HPPH, at a dose of 0.5 mg/kg, increases survival in a nude rat model of glioma. It works synergistically with gemcitabine in several pancreatic cancer cell lines to induce cell death.
  A lipophilic, second-generation, chlorin-based photosensitizer
  Photochlor is an anticancer photodynamic therapy drug that triggers multiple drug release and tumor killing cells in mouse breast cancer xenograft. Also functions as a photochlor-mediated photodynamic therapy for non-small cellular lung cancer treatment in murine model.
  HPPH is a lipophilic, second-generatio...